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Compound of Interest

Compound Name: UP163

Cat. No.: B3543507

For Researchers, Scientists, and Drug Development Professionals

Introduction

UP163 is a potent and selective inhibitor of the Janus kinase (JAK) family, with high selectivity
for JAK1. By blocking the JAK-STAT signaling pathway, UP163 effectively modulates the
cellular response to a variety of cytokines and growth factors implicated in inflammatory and
autoimmune diseases. These application notes provide detailed protocols for utilizing UP163 in
cell culture experiments to assess its biological activity and mechanism of action.

Mechanism of Action: Inhibition of the JAK-STAT
Signaling Pathway

UP163 functions as an ATP-competitive inhibitor of JAK1, preventing the phosphorylation and
activation of Signal Transducer and Activator of Transcription (STAT) proteins. This blockade of
STAT phosphorylation inhibits their dimerization and translocation to the nucleus, ultimately
preventing the transcription of target genes involved in inflammatory responses.
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 To cite this document: BenchChem. [Application Notes and Protocols for UP163 in Cell
Culture Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3543507#how-to-use-up163-in-cell-culture-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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